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Compound of Interest

Compound Name: 2,6-Difluoronicotinaldehyde

Cat. No.: B141074

Disclaimer: This document provides a comprehensive overview of the known stability and
storage conditions for 2,6-Difluoronicotinaldehyde based on publicly available data. It is
important to note that detailed, quantitative stability studies, including degradation kinetics
under various stress conditions, are not extensively reported in the scientific literature. The
information herein is supplemented with general chemical principles for aromatic aldehydes
and fluorinated compounds to offer a thorough guide for researchers, scientists, and drug
development professionals. All handling and storage procedures should be conducted with
appropriate safety precautions in a controlled laboratory environment.

Overview and Physicochemical Properties

2,6-Difluoronicotinaldehyde is a fluorinated pyridine derivative of interest in medicinal
chemistry and materials science. Its chemical structure, featuring an aldehyde group and two
fluorine atoms on the pyridine ring, dictates its reactivity and stability. The electron-withdrawing
nature of the fluorine atoms and the aldehyde functionality makes the molecule susceptible to
certain degradation pathways.

Table 1. Physicochemical Properties of 2,6-Difluoronicotinaldehyde
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Property Value Source
CAS Number 155601-65-3 [1]
Molecular Formula CeHsF2NO [1]
Molecular Weight 143.09 g/mol [2]
Appearance Colorless to. Iig.ht yellow solid 1]
(<19°C) or liquid (>20°C)

Melting Point 19-20 °C [1][3]
Boiling Point 64-66 °C at 15 mmHg [11[3]
Density 1.378 g/cm3 [11[3]
pKa (Predicted) -7.89+£0.10 [1]

Recommended Storage Conditions

Proper storage is critical to maintain the integrity and purity of 2,6-Difluoronicotinaldehyde.

The compound is known to be sensitive to moisture.[1]

Table 2: Recommended Storage Conditions
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Parameter Recommendation Rationale
To minimize degradation from
Store in a freezer at or below thermal stress and maintain its
Temperature . . -
-20°C. solid state, reducing volatility
and reactivity.[1][3]
) To prevent oxidation of the
Store under an inert )
aldehyde group and potential
Atmosphere atmosphere (e.g., Argon or

Nit ) reactions with atmospheric
itrogen).
g components.[1][3]

Keep container tightly sealed ]
) ) To prevent hydrolysis of the
] and in a dry environment. The ]
Moisture i ) aldehyde and other moisture-
compound is moisture- ) ]
. mediated degradation.[1]
sensitive.

Although specific photostability
) ] ) ) data is unavailable, aromatic
Light Store in a light-proof container. ]
aldehydes can be susceptible

to photodegradation.

Stability Profile and Potential Degradation Pathways

While specific degradation kinetics for 2,6-Difluoronicotinaldehyde are not publicly available,
an understanding of its chemical structure allows for the prediction of its stability profile and
potential degradation pathways.

Chemical Incompatibilities

To ensure stability, 2,6-Difluoronicotinaldehyde should not be stored with the following
classes of reagents:

o Strong Oxidizing Agents: The aldehyde group is susceptible to oxidation to the
corresponding carboxylic acid.

o Strong Reducing Agents: The aldehyde can be reduced to the corresponding alcohol.

e Strong Bases: Can catalyze aldol condensation or other undesired side reactions.
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e Strong Acids: May lead to polymerization or other acid-catalyzed degradation reactions.

Predicted Degradation Pathways

o Oxidation: The most probable degradation pathway is the oxidation of the aldehyde group to
2,6-difluoronicotinic acid, especially in the presence of air (oxygen). This can be accelerated
by light and heat.

o Hydrolysis: As the compound is noted to be moisture-sensitive, hydration of the aldehyde to
form an unstable geminal diol is possible, which could facilitate further reactions.

o Photodegradation: Aromatic aldehydes can undergo various photochemical reactions upon
exposure to UV light, including photo-oxidation and radical-mediated polymerization.

o Thermal Decomposition: At elevated temperatures, decomposition may occur, though the
specific products are unknown.

Below is a diagram illustrating the logical relationship between storage conditions and the
stability of the compound.
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Caption: Logical relationship between storage conditions and compound stability.

General Experimental Protocols for Stability Testing

For researchers needing to generate specific stability data for 2,6-Difluoronicotinaldehyde,
the following general protocols, based on ICH guidelines, can be adapted.

Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of the molecule
and to develop stability-indicating analytical methods.

Workflow for Forced Degradation Studies:
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Caption: Experimental workflow for forced degradation studies.
Methodology:

o Preparation of Stock Solution: Prepare a stock solution of 2,6-Difluoronicotinaldehyde in a
suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

¢ Stress Conditions:

o Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCI. Keep the
solution at an elevated temperature (e.g., 60°C).
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o Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep the
solution at room temperature.

o Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen
peroxide. Keep the solution at room temperature.

o Thermal Degradation: Expose both the solid compound and the stock solution to elevated
temperatures (e.g., 80°C).

o Photostability: Expose the stock solution to light providing an overall illumination of not
less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than
200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be kept
in the dark.

o Sample Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots of the
stressed samples, neutralize if necessary, and dilute to a suitable concentration for analysis.

e Analytical Method: Employ a validated stability-indicating HPLC method, preferably with a
mass spectrometric detector (HPLC-MS), to separate the parent compound from its
degradation products.

o Data Evaluation: Calculate the percentage of degradation. Identify and characterize the
major degradation products using techniques like MS/MS and NMR.

Long-Term and Accelerated Stability Studies

To determine the shelf-life and confirm the recommended storage conditions, long-term and
accelerated stability studies should be performed on the solid material in its intended
packaging.

Table 3: General Protocol for Long-Term and Accelerated Stability Studies
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Study Type Storage Condition Minimum Duration Testing Frequency
Long-Term -20°C £ 5°C 12 months 0, 3, 6,9, 12 months
Accelerated 5°C £ 3°C 6 months 0, 3, 6 months

25°C + 2°C / 60% RH
Accelerated 6 months 0, 3, 6 months

+ 5% RH

At each time point, the sample should be tested for appearance, purity (by a stability-indicating
HPLC method), and any other relevant quality attributes.

Conclusion

2,6-Difluoronicotinaldehyde is a reactive molecule that requires specific storage conditions to
ensure its stability. The primary recommendations are storage at or below -20°C under an inert,
dry atmosphere, and protected from light. The aldehyde functionality is prone to oxidation,
making the exclusion of air critical. While quantitative degradation data is scarce, the provided
guidelines on potential degradation pathways and general experimental protocols for stability
testing offer a framework for researchers to handle this compound effectively and to generate
in-house stability data as needed. Adherence to these storage and handling practices will help
ensure the quality and reliability of 2,6-Difluoronicotinaldehyde in research and development
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b141074#stability-and-storage-conditions-for-2-6-
difluoronicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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